Cas no 2172134-18-6 (9,9-difluoro-2,2,3,3-tetramethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 9,9-difluoro-2,2,3,3-tetramethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2172134-18-6
• MF: C₁₃H₂₃F₂NO
• MW: 247.324630975723
• CID: 6339770
• PubChem ID: 165530540
• Update Time: 2025-06-07

9,9-difluoro-2,2,3,3-tetramethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9,9-difluoro-2,2,3,3-tetramethyl-1-oxa-5-azaspiro5.5undecane
• 9,9-difluoro-2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.5]undecane
• 2172134-18-6
• EN300-1280157

• Inchi： 1S/C13H23F2NO/c1-10(2)9-16-13(17-11(10,3)4)7-5-12(14,15)6-8-13/h16H,5-9H2,1-4H3
• InChI Key： WNGPGZQSJGEGIS-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)NCC(C)(C)C(C)(C)O2)F

Computed Properties

• Exact Mass: 247.17477068g/mol
• Monoisotopic Mass: 247.17477068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 9,9-difluoro-2,2,3,3-tetramethyl-1-oxa-5-azaspiro5.5undecane

Recent Advances in the Study of 9,9-Difluoro-2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2172134-18-6)

The compound 9,9-difluoro-2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2172134-18-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its difluoro and tetramethyl substitutions, exhibits remarkable stability and bioavailability, making it a promising candidate for drug development. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, shedding light on its versatility in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers elucidated the synthetic pathway of 9,9-difluoro-2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.5]undecane, highlighting its scalability and reproducibility. The study employed a multi-step synthesis involving key intermediates, with the final product achieving a high degree of purity (>98%). The researchers also investigated the compound's pharmacokinetic profile, revealing favorable absorption and distribution properties in preclinical models. These findings underscore the compound's potential as a scaffold for further derivatization and optimization.

Another notable study, featured in ACS Chemical Biology, explored the biological activity of 9,9-difluoro-2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.5]undecane in the context of neurodegenerative diseases. The compound demonstrated significant neuroprotective effects in vitro, attributed to its ability to modulate key signaling pathways involved in oxidative stress and inflammation. These results suggest its potential utility in the treatment of conditions such as Alzheimer's and Parkinson's diseases, although further in vivo studies are warranted to validate these findings.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's interactions with biological targets. Molecular docking simulations revealed high-affinity binding to several enzymes and receptors, including those implicated in cancer and metabolic disorders. These insights provide a foundation for the rational design of novel therapeutics based on the 9,9-difluoro-2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.5]undecane scaffold, with potential applications in precision medicine.

In conclusion, the growing body of research on 9,9-difluoro-2,2,3,3-tetramethyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2172134-18-6) highlights its multifaceted potential in drug discovery and development. Its unique chemical properties, coupled with promising biological activities, position it as a valuable tool for addressing unmet medical needs. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic efficacy in clinical settings.